Cas no 885273-77-8 (1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic Acid Amide)

• Product Name: 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic Acid Amide
• CAS No: 885273-77-8
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• MDL: MFCD04114871
• CID: 720095
• PubChem ID: 54593668
• Update Time: 2025-05-18

1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic Acid Amide Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinesulfonamide,1,2,3,4-tetrahydro-1-oxo-
• 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic acid amide
• 1-OXO-1,2,3,4-TETRAHYDROISOQUINOLINE-7-SULFONIC ACID AMIDE,
• 1-oxo-3,4-dihydro-2H-isoquinoline-7-sulfonamide
• 1-oxo-1,2,3,4-tetrahydroisoquinoline-7-sulfonamide
• 7-Isoquinolinesulfonamide,1,2,3,4-tetrahydro-1-oxo
• 1,2,3,4-Tetrahydro-1-oxo-7-isoquinolinesulfonamide (ACI)
• AB19147
• F53405
• DB-077539
• MFCD04114871
• EN300-78532
• Z1206276936
• 885273-77-8
• AKOS013514806
• CS-0342845
• DTXSID40712392
• 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic Acid Amide

• MDL： MFCD04114871
• Inchi： 1S/C9H10N2O3S/c10-15(13,14)7-2-1-6-3-4-11-9(12)8(6)5-7/h1-2,5H,3-4H2,(H,11,12)(H2,10,13,14)
• InChI Key： LTDOQWRNSHGTEW-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(S(N)(=O)=O)C=2)CCN1

Computed Properties

• Exact Mass: 226.04100
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 97.64000
• LogP: 1.72980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic Acid Amide

1-Oxo-1,2,3,4-Tetrahydro-Isoquinoline-7-Sulfonic Acid Amide: A Comprehensive Overview

The compound with CAS No. 885273-77-8, commonly referred to as 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic acid amide, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the broader class of isoquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The isoquinoline core of this molecule is a bicyclic structure that has been extensively studied for its role in various pharmacological agents.

Recent studies have highlighted the importance of sulfonic acid amides in modulating the physicochemical properties of organic compounds. The presence of the sulfonic acid amide group in 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic acid amide not only enhances its solubility but also contributes to its stability under various conditions. This makes it an attractive candidate for applications in medicinal chemistry and material science.

The synthesis of 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic acid amide involves a series of well-established organic reactions. Researchers have optimized the synthetic pathways to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements underscore the compound's potential for large-scale production and industrial applications.

From a biological standpoint, 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic acid amide has shown promising activity in vitro against various enzymes and receptors. Recent findings suggest that it may act as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, its ability to inhibit certain kinases makes it a potential lead compound for anti-cancer drug development.

The structural versatility of this compound also lends itself to modifications that could expand its functional group diversity. For example, substituting the sulfonic acid amide group with other functional groups could yield derivatives with enhanced bioavailability or selectivity. Such modifications are currently being explored in academic and industrial research settings.

In terms of analytical characterization, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic acid amide. These methods provide detailed insights into the molecular architecture and help ensure the accuracy of synthetic procedures.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further accelerate research on this compound. Molecular docking studies and quantum mechanical calculations are being employed to predict binding affinities and optimize pharmacokinetic properties. These advancements will undoubtedly play a pivotal role in unlocking the full therapeutic potential of 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic acid amide.

In conclusion, 1-Oxo-1,2,3,4-tetrahydro-isoquinoline-7-sulfonic acid amide (CAS No. 885273-77-) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its biological activities and synthetic capabilities